1-Methyl-3-piperidyl-alpha-(2-thienyl)mandelate

• CAS No.: 63917-18-0
• Molecular Formula: C18H21NO3S
• Molecular Weight: 331.4 g/mol
• IUPAC Name: (1-methylpiperidin-3-yl) 2-hydroxy-2-phenyl-2-thiophen-2-ylacetate
• InChI: InChI=1S/C18H21NO3S/c1-19-11-5-9-15(13-19)22-17(20)18(21,16-10-6-12-23-16)14-7-3-2-4-8-14/h2-4,6-8,10,12,15,21H,5,9,11,13H2,1H3
• InChI Key: MZZQSAPGRDBPFR-UHFFFAOYSA-N
• Canonical SMILES: CN1CCCC(C1)OC(=O)C(C2=CC=CC=C2)(C3=CC=CS3)O

Description

1-Methyl-3-piperidyl-alpha-(2-thienyl)mandelate is a chiral mandelate ester derivative featuring a piperidine ring substituted at the 3-position with a methyl group and a thiophene-containing mandelate moiety. Structurally, it combines a mandelic acid backbone (α-hydroxy-phenylacetic acid) modified with a 2-thienyl group at the α-position and esterified with a 3-methylpiperidine alcohol.

The mandelate group is historically significant in enzymology and stereochemical analysis. For example, mandelate racemase enzymes catalyze the interconversion of (R)- and (S)-mandelate, a process critical for understanding two-base catalytic mechanisms in biochemistry . The thiophene moiety, a sulfur-containing heterocycle, may confer unique electronic properties or binding affinities compared to phenyl analogs, as seen in photochromic diarylethenes or psychoactive thiophene-derived compounds .

Comparison with Similar Compounds

Thienyl Cyclohexylpiperidines (TCP Analogs)

Compounds such as 1-[1-(2-thienyl)-cyclohexyl]-piperidine (TCP) and 1-[1-(2-thienyl)cyclohexyl]pyrrolidine (TCPy) are structurally related due to their thiophene and piperidine/pyrrolidine components. These analogs are classified as Schedule I controlled substances in the U.S. due to their dissociative psychoactive effects, acting as NMDA receptor antagonists similar to phencyclidine (PCP) . In contrast, 1-Methyl-3-piperidyl-alpha-(2-thienyl)mandelate lacks the cyclohexyl group and instead incorporates a mandelate ester, which likely reduces its CNS penetration and psychoactivity.

Mandelate Derivatives

Mandelate esters, such as O-acetyl mandelate derivatives, are widely used as chiral derivatizing agents (CDAs) for determining enantiomeric purity via NMR spectroscopy. These derivatives form diastereomers with secondary alcohols, enabling precise stereochemical analysis . The thiophene substitution in 1-Methyl-3-piperidyl-alpha-(2-thienyl)mandelate may enhance its utility in differentiating diastereomers due to sulfur’s electronegativity and polarizability compared to phenyl groups.

Phencyclidine (PCP) Derivatives

PCP derivatives share the piperidine/aryl structural motif but typically lack the mandelate ester. The absence of the ester group in PCP analogs increases their lipophilicity and CNS activity, whereas the mandelate group in the target compound likely prioritizes metabolic stability and solubility for non-CNS applications .

Pharmacological and Analytical Properties

Pharmacokinetic Profile

• TCP Analogs: Exhibit rapid blood-brain barrier penetration, leading to hallucinogenic effects at low doses (e.g., TCP’s ED₅₀ in rodent models: ~0.1 mg/kg) .
• Mandelate Derivatives : Poor CNS penetration due to ester hydrolysis and polar carboxylate metabolites, making them unsuitable for psychoactive use but ideal for analytical applications .

Stereochemical Utility

• O-Acetyl Mandelate : Generates distinct Δδ values (~0.1–0.3 ppm) in diastereomeric derivatives for NMR-based enantiomeric excess (ee) determination .
• Thiophene Mandelate : Preliminary computational studies suggest the 2-thienyl group may amplify Δδ values due to its electron-withdrawing effects, though experimental validation is needed .

Key Research Findings and Data Tables

Comparative Physicochemical Properties

Property	1-Methyl-3-piperidyl-alpha-(2-thienyl)mandelate	TCP	O-Acetyl Mandelate
Molecular Weight	~349.5 g/mol	261.4 g/mol	224.2 g/mol
LogP (Predicted)	1.8	3.5	0.9
Water Solubility	Moderate (~10 mg/mL)	Low (<1 mg/mL)	High (>50 mg/mL)
Chiral Centers	2 (mandelate + piperidine)	1 (piperidine)	1 (mandelate)